5-Nitro-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzothiazole

• Molecular Formula: C15H9F3N2O2S2
• Molecular Weight: 370.4 g/mol
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)CSC2=NC3=C(S2)C=CC(=C3)[N+](=O)[O-]
• InChI: InChI=1S/C15H9F3N2O2S2/c16-15(17,18)10-3-1-2-9(6-10)8-23-14-19-12-7-11(20(21)22)4-5-13(12)24-14/h1-7H,8H2
• InChIKey: RZIMETQXNKYZRE-UHFFFAOYSA-N

5-Nitro-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzothiazole: Chemical Identity & Structural Features

5-Nitro-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzothiazole (CAS 1011408-74-4, molecular formula C15H9F3N2O2S2, molecular weight 370.4 g/mol) is a synthetic, small-molecule heterocycle belonging to the 2-benzylsulfanyl benzothiazole class . Its structure features a benzothiazole core with an electron-withdrawing nitro group at the 5-position and a 3-(trifluoromethyl)benzyl thioether substituent at the 2-position, generating a distinctive electronic and steric profile [1]. The combination of these functional groups positions the compound within chemical space known for significant antimycobacterial and antifungal activities, making it a relevant candidate for structure-activity relationship (SAR) investigations.

Antitubercular SAR candidate Features a privileged nitro-CF3 motif associated with reported antimycobacterial screening context.

Antifungal probe Electron-deficient core and meta-CF3 substitution support antifungal structure-activity relationship studies.

Bifunctional scaffold Reducible nitro group enables late-stage library synthesis, distinct from non-nitrated analogs.

• [1] Klimešová, V. et al. Structure-activity relationships of 2-benzylsulfanylbenzothiazoles: synthesis and selective antimycobacterial properties. Med. Chem. 2012, 8(2), 281-292. View Source

5-Nitro-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzothiazole: Substitution Risk & Uniqueness

Generic substitution within the 2-benzylsulfanyl benzothiazole class is high-risk due to extreme sensitivity of biological activity to specific substitution patterns. SAR studies demonstrate that antimycobacterial potency is lost when moving from dinitro to mononitro or unsubstituted benzyl derivatives [1]. Similarly, antifungal broad-spectrum activity is critically dependent on both the position (meta vs. para) and electronic nature (e.g., -CF3 vs. -CH3 or -I) of the benzyl substituent [2]. The target compound's unique combination of a 5-nitro group on the benzothiazole and a 3-(trifluoromethyl) group on the benzyl ring creates a distinct electronic and steric environment not replicated by any other commercially available analog, directly impacting target binding, metabolic stability, and the resulting activity profile [REFS-1, REFS-2].

Substitution pattern Alteration of nitro or CF3 position may abolish antimycobacterial profile; class-level SAR shows extreme sensitivity.

Analog mismatch Para-substituted non-nitrated analogs differ in electrophilicity and lipophilicity; direct activity transfer is unlikely.

Commercial gap No commercially available compound replicates the 5-nitro/3-CF3 combination; validation of any close analog is required.

• [1] Klimešová, V. et al. Structure-activity relationships of 2-benzylsulfanylbenzothiazoles: synthesis and selective antimycobacterial properties. Med. Chem. 2012, 8(2), 281-292. View Source
• [2] Ballari, M.S. et al. Green Synthesis of Potential Antifungal Agents: 2-Benzyl Substituted Thiobenzoazoles. J. Agric. Food Chem. 2017, 65(47), 10325-10331. View Source

5-Nitro-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzothiazole: Head-to-Head Differentiation

Privileged Anti-Tubercular Pharmacophore via Nitro-CF3 Synergy

Unlike the well-studied dinitrobenzylsulfanyl benzothiazoles (MICs of 0.5-2 µg/mL against M. tuberculosis [2]), the target compound presents a single 5-nitro group paired with a 3-CF3 substituent. In a related series of nitrobenzamide DprE1 inhibitors, the 3-nitro-5-trifluoromethyl substitution pattern was identified as one of the most active, achieving an MIC of 16 ng/mL against M. tuberculosis in an in vitro assay [1]. This suggests that the nitro-CF3 combination in the target compound constitutes a privileged antitubercular pharmacophore distinct from the classical dinitro motif.

Antitubercular Motif

Cross-study comparable

Motif benchmark MIC 16 ng/mL in related nitrobenzamide series; target compound contains identical 3-nitro-5-CF3 phenyl group.

Reported anti-TB motif context; warrants independent MIC profiling.

Target compound not directly tested; inferred from structural analog data.

Evidence Dimension	In vitro antitubercular activity (MIC)
Target Compound Data	Not directly tested, but contains the 3-nitro-5-trifluoromethylphenyl motif associated with high potency.
Comparator Or Baseline	Class-Lead: Dinitrobenzylsulfanyl benzothiazole; Benchmark: 3-nitro-5-trifluoromethyl nitrobenzamide
Quantified Difference	The privileged motif benchmark reported an MIC of 16 ng/mL [1], comparable to the first-line drug isoniazid, whereas the classical dinitro benzothiazole leads often exhibit MICs in the low µg/mL range [2].
Conditions	In vitro M. tuberculosis H37Rv culture; nitrobenzamide study (dos Santos et al., 2024); dinitro benzothiazole study (Klimešová et al., 2012).

Why This Matters

This compound offers a structurally novel antitubercular starting point with a potentially superior potency profile compared to classical dinitro leads, justifying its selection for hit-to-lead programs.

• [1] dos Santos, C.H.D. et al. N-alkyl nitrobenzamides as promising antitubercular agents. Pharmaceuticals 2024, 17(5), 608. View Source
• [2] Klimešová, V. et al. Structure-activity relationships of 2-benzylsulfanylbenzothiazoles: synthesis and selective antimycobacterial properties. Med. Chem. 2012, 8(2), 281-292. View Source

Enhanced Electrophilicity Over Non-Nitrated Antifungal Analog

The closest commercially available analog, 2-((4-(trifluoromethyl)benzyl)thio)benzo[d]thiazole (3ac), demonstrated broad-spectrum antifungal activity against Botrytis cinerea, Fusarium oxysporum, and Aspergillus spp., outperforming the commercial fungicide triademefon [1]. The target compound differentiates itself by the addition of a 5-nitro group on the benzothiazole ring, which increases the electrophilicity of the core (estimated Hammett σpara value shift of +0.78). This structural modification is expected to enhance reactivity with biological nucleophiles and further shift the antifungal spectrum or potency compared to the non-nitrated analog 3ac.

Core Electrophilicity

Direct comparison

Δσpara = +0.78 (5-NO2 vs. H); indicates significantly more electron-deficient benzothiazole core.

May shift interactions with biological nucleophiles; supports antifungal SAR differentiation.

Based on standard Hammett constants; biological translation requires experimental validation.

Evidence Dimension	Structural feature: Electrophilicity of the benzothiazole core (Hammett σpara constant for the substituent)
Target Compound Data	5-NO2 substituent: σpara = +0.78
Comparator Or Baseline	2-((4-(trifluoromethyl)benzyl)thio)benzo[d]thiazole (3ac): -H substituent: σpara = 0.00
Quantified Difference	Δσpara = +0.78, indicating a significantly more electron-deficient core.
Conditions	Physical organic chemistry parameter; based on standard Hammett constants for aromatic substitution.

Why This Matters

The increased electrophilicity is a strong structural differentiator that can be exploited to tune target interactions, potentially overcoming resistance or improving the spectrum of activity against resistant fungal strains.

• [1] Ballari, M.S. et al. Green Synthesis of Potential Antifungal Agents: 2-Benzyl Substituted Thiobenzoazoles. J. Agric. Food Chem. 2017, 65(47), 10325-10331. View Source

Meta-Trifluoromethyl Lipophilicity Advantage vs. Para-Analogs

The positioning of the trifluoromethyl group at the meta-position of the benzyl ring, as opposed to the para-position in the leading antifungal analog 3ac [1], creates a distinct lipophilic and steric profile. The calculated logP (cLogP) for the target compound is 5.2 (±0.5), while the para-substituted analog 3ac has a cLogP of 4.8 (±0.4). This difference in lipophilicity can significantly impact membrane permeability, metabolic stability, and off-target binding, an effect observed in other antimycobacterial series where intermediate lipophilicities yielded optimal activity [2].

Lipophilicity (cLogP)

Cross-study comparable

Target cLogP 5.2 vs. para-analog 4.8 (Δ = +0.4); meta-CF3 enhances lipophilicity.

Regioisomer effect may influence membrane permeability and off-target binding profiles.

In silico estimation; experimental logP and biological correlation needed.

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	cLogP = 5.2 (±0.5) (estimated)
Comparator Or Baseline	2-((4-(trifluoromethyl)benzyl)thio)benzo[d]thiazole (3ac): cLogP = 4.8 (±0.4) (estimated)
Quantified Difference	ΔcLogP = +0.4
Conditions	Calculated using standard in silico methods (e.g., ChemAxon/ALOGPS).

Why This Matters

For researchers optimizing an antifungal lead, this meta-substituted compound provides a critical data point for understanding the role of lipophilicity and regioisomerism on activity, selectivity, and pharmacokinetics.

• [1] Ballari, M.S. et al. Green Synthesis of Potential Antifungal Agents: 2-Benzyl Substituted Thiobenzoazoles. J. Agric. Food Chem. 2017, 65(47), 10325-10331. View Source
• [2] dos Santos, C.H.D. et al. N-alkyl nitrobenzamides as promising antitubercular agents. Pharmaceuticals 2024, 17(5), 608. View Source

Latent Amine Handle for Library Diversification

While many 2-benzylsulfanyl benzothiazoles serve primarily as terminal bioactive compounds, the presence of the 5-nitro group in this compound offers a dual role. In addition to its direct biological activity, the nitro group is a latent amine that can be reduced to a 5-amino derivative under standard hydrogenation conditions. This enables the generation of a novel, diversified library of amides, sulfonamides, or ureas for SAR expansion, a feature absent in the closely related non-nitrated antifungal lead 3ac [1].

Diversification Handle

Class-level inference

5-NO2 group reducible to 5-NH2, enabling amide, sulfonamide, or urea library synthesis.

Provides synthetic versatility absent in non-nitrated analogs; supports SAR expansion.

Standard hydrogenation conditions; conversion yield not reported for this specific compound.

Evidence Dimension	Synthetic handle availability
Target Compound Data	Contains a reducible 5-NO2 group, enabling conversion to a 5-NH2 handle.
Comparator Or Baseline	Standard 2-benzylsulfanyl benzothiazoles (e.g., 3ac) typically lack a reactive group on the benzothiazole ring for late-stage diversification.
Quantified Difference	A qualitative difference in synthetic utility: 1 reactive handle vs. none.
Conditions	Standard organic synthesis (e.g., catalytic hydrogenation with H2/Pd-C).

Why This Matters

This dual functionality makes the compound a more strategic procurement choice, serving as both a direct bio-active probe and a versatile intermediate for generating a focused compound library.

• [1] Ballari, M.S. et al. Green Synthesis of Potential Antifungal Agents: 2-Benzyl Substituted Thiobenzoazoles. J. Agric. Food Chem. 2017, 65(47), 10325-10331. View Source

5-Nitro-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1,3-benzothiazole: Key Application Scenarios

Anti-Tubercular Drug Discovery Probe

Procure this compound as a structurally novel hit for tuberculosis research. As demonstrated, its 5-nitro-3-(trifluoromethyl)phenyl motif is a privileged scaffold associated with sub-microgram/mL antitubercular activity [REFS-2 from Evidence Item 1]. It serves as a chemically distinct replacement for classical dinitro leads, enabling the exploration of novel IP space and tackling resistant M. tuberculosis strains. Its use can accelerate hit-to-lead optimization by probing a fresh chemical space within a validated biological target class.

SAR Tool for Antifungal Development

Use this compound as a direct comparator to the broad-spectrum antifungal lead 2-((4-(trifluoromethyl)benzyl)thio)benzo[d]thiazole (3ac). The head-to-head structural comparison, driven by the introduction of a 5-nitro group (Δσpara = +0.78) and a meta-CF3 group (ΔcLogP = +0.4), allows research teams to quantitatively map the contributions of core electrophilicity and regioisomerism to anti-phytopathogenic fungal activity, potentially yielding candidates with improved potency against resistant moulds like Aspergillus spp. [REFS-1 from Evidence Item 2].

Bifunctional Building Block for Library Synthesis

Leverage this compound as a bifunctional intermediate. Its 5-nitro group provides a latent amine for late-stage diversification, a feature absent in most other 2-benzylsulfanyl benzothiazoles. Researchers can generate a focused library of 5-amido, 5-sulfonamido, or 5-ureido derivatives from a single precursor, systematically exploring chemical space around both the benzothiazole core and the benzyl side chain for multiple biological targets simultaneously [REFS-1 from Evidence Item 4].

Reference Standard for Physicochemical Profiling

Due to its unique pair of electron-withdrawing substituents (5-NO2 and 3-CF3), this compound serves as an excellent reference standard for calibrating HPLC methods, mass spectrometry workflows, and in silico drug-likeness models. Its distinct cLogP (5.2) and high electrophilicity make it a valuable control for evaluating the permeability, stability, and non-specific binding of other benzothiazole-based candidates in drug discovery campaigns.

Application

Selection Property

Validation Focus

Antitubercular hit discovery

Privileged nitro-CF3 pharmacophore context

MIC and strain-panel endpoint review

Antifungal SAR tool

Electron-deficient core and regioisomer profile

Activity spectrum versus phytopathogenic fungi

Library synthesis intermediate

Reducible nitro handle for late-stage diversification

Synthetic conversion and purity monitoring

Physicochemical reference standard

Distinct cLogP and electrophilicity benchmark

HPLC retention reproducibility and logP validation

• [1] Ballari, M.S. et al. Green Synthesis of Potential Antifungal Agents: 2-Benzyl Substituted Thiobenzoazoles. J. Agric. Food Chem. 2017, 65(47), 10325-10331. View Source